Cas no 2219374-40-8 (6-(chloromethyl)-5-azaspiro2.4heptane)

• Product Name: 6-(chloromethyl)-5-azaspiro2.4heptane
• CAS No: 2219374-40-8
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• CID: 6529229
• PubChem ID: 137952278
• Update Time: 2025-06-11

6-(chloromethyl)-5-azaspiro2.4heptane Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)-5-azaspiro2.4heptane
• 6-(chloromethyl)-5-azaspiro[2.4]heptane
• EN300-1707849
• 2219374-40-8

• Inchi： 1S/C7H12ClN/c8-4-6-3-7(1-2-7)5-9-6/h6,9H,1-5H2
• InChI Key： YNLKYINEPQRLEZ-UHFFFAOYSA-N
• SMILES： ClCC1CC2(CN1)CC2

Computed Properties

• Exact Mass: 145.0658271g/mol
• Monoisotopic Mass: 145.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Additional information on 6-(chloromethyl)-5-azaspiro2.4heptane

Introduction to 6-(chloromethyl)-5-azaspiro2.4heptane (CAS No: 2219374-40-8)

6-(chloromethyl)-5-azaspiro2.4heptane, identified by its Chemical Abstracts Service (CAS) number 2219374-40-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic azole derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound’s molecular framework, featuring a spiro connection between a seven-membered azacycloalkane and a tetrahydropyran ring, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists alike.

The spiro structure in 6-(chloromethyl)-5-azaspiro2.4heptane introduces rigidity and conformational constraints, which can influence its biological activity. This feature is particularly relevant in the design of bioactive molecules, where spatial orientation plays a critical role in receptor binding and pharmacological efficacy. The presence of a chloromethyl substituent further enhances the compound’s synthetic utility, providing a reactive site for further functionalization through nucleophilic addition reactions. Such modifications are often employed to link the compound to other pharmacophores or to explore its potential as a prodrug.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in the development of novel therapeutics. Spiro compounds are known for their enhanced metabolic stability, reduced toxicity, and improved pharmacokinetic profiles compared to their acyclic counterparts. The 5-azaspiro2.4heptane core in 6-(chloromethyl)-5-azaspiro2.4heptane exemplifies these advantages, offering a promising platform for exploring new drug candidates. Studies have demonstrated that spirocyclic azoles can exhibit potent activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders.

In particular, the chloromethyl group in 6-(chloromethyl)-5-azaspiro2.4heptane serves as a versatile handle for constructing more complex molecular architectures. This functionality has been leveraged in the synthesis of conjugates that combine multiple therapeutic agents or diagnostic probes into a single entity. Such multifunctional molecules are increasingly relevant in precision medicine and targeted therapy approaches, where the ability to deliver multiple effects simultaneously can lead to improved patient outcomes.

The chemical synthesis of 6-(chloromethyl)-5-azaspiro2.4heptane involves multi-step organic transformations that highlight the compound’s structural complexity. Key synthetic strategies include cyclization reactions to form the spirocore, followed by selective functionalization at the chloromethyl position. Advances in catalytic methods have enabled more efficient and scalable routes to this compound, reducing costs and improving yields for industrial applications. These synthetic developments are crucial for facilitating further exploration of its biological potential.

From a biological perspective, 6-(chloromethyl)-5-azaspiro2.4heptane has been investigated for its interaction with various biomolecules. Preliminary studies suggest that it may modulate the activity of enzymes involved in signal transduction pathways, potentially making it useful in treating conditions such as neurodegenerative diseases or autoimmune disorders. Additionally, its spirocyclic structure may confer favorable interactions with membrane-bound receptors, offering opportunities for developing treatments targeting ion channels or G-protein coupled receptors.

The growing interest in 6-(chloromethyl)-5-azaspiro2.4heptane is reflected in the increasing number of research publications exploring its derivatives and analogs. Computational modeling techniques have been employed to predict how structural modifications might affect biological activity, allowing researchers to design more effective candidates with greater precision. These computational approaches complement experimental efforts by providing rapid screening tools for identifying promising leads.

The pharmaceutical industry has also taken note of the potential of spirocyclic compounds like 6-(chloromethyl)-5-azaspiro2.4heptane (CAS No: 2219374-40-8). Several companies are investing in libraries of such molecules for high-throughput screening against diverse disease targets. The unique combination of structural rigidity and functional diversity makes spiro compounds attractive candidates for drug discovery programs aimed at addressing unmet medical needs.

In conclusion, 6-(chloromethyl)-5-azaspiro2.4heptane represents a fascinating example of how structural innovation can drive therapeutic discovery. Its unique spirocyclic framework combined with reactive functional groups like the chloromethyl moiety provides a rich foundation for synthetic exploration and biological investigation. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of pharmaceutical chemistry in the coming years.